Cas no 1854925-65-7 (3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl]-)

• Product Name: 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl]-
• CAS No: 1854925-65-7
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5895266
• PubChem ID: 130843590
• Update Time: 2025-10-28

3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl]-
• EN300-725735
• 6-[3-(Methylsulfanyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde
• 1854925-65-7

• Inchi： 1S/C11H14N2OS/c1-15-10-4-5-13(7-10)11-3-2-9(8-14)6-12-11/h2-3,6,8,10H,4-5,7H2,1H3
• InChI Key： GGAKDDIAMKMJDA-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(SC)C2)=CC=C1C=O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 422.5±45.0 °C(Predicted)
• pka: 5.26±0.29(Predicted)

Additional information on 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl]-

Introduction to 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] (CAS No. 1854925-65-7)

3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl], identified by its Chemical Abstracts Service (CAS) number 1854925-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic aldehydes, characterized by its pyridine core and an attached pyrrolidine moiety, which introduces unique chemical and biological properties. The presence of a methylthio group at the 3-position of the pyrrolidine ring further enhances its reactivity and potential applications in drug discovery and synthesis.

The structural framework of 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] is highly intriguing from a chemical perspective. The aldehyde functional group at the 3-position of the pyridine ring serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the pyrrolidine ring, with its nitrogen atom, contributes to hydrogen bonding capabilities and can interact with biological targets in a specific manner. These structural features make it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both pyridine and pyrrolidine moieties. These scaffolds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The methylthio substituent in particular has been recognized for its ability to modulate enzyme activity and receptor binding, making it a key structural element in drug design.

One of the most compelling aspects of 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The aldehyde group allows for easy conjugation with various biomolecules, facilitating the development of prodrugs or targeted delivery systems.

The synthesis of 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include condensation reactions to form the pyrrolidine ring, followed by functional group interconversions to introduce the aldehyde and methylthio groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic strategies not only underscore the compound's complexity but also showcase the advancements in organic chemistry that enable its production on a scalable basis.

From a biological standpoint, 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] has demonstrated intriguing interactions with various biological systems. Preclinical studies have indicated potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses. The compound's ability to modulate these enzymes may lead to the development of new therapeutic strategies targeting these diseases. Additionally, its interaction with receptors and ion channels has been explored, suggesting possible applications in treating neurological disorders.

The role of computational chemistry in understanding the behavior of 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental validation. These computational approaches not only accelerate drug discovery but also provide insights into the molecular mechanisms underlying biological activity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with improved pharmacokinetic profiles.

The future prospects for 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] are promising as it continues to be explored in both academic and industrial research settings. Ongoing studies aim to expand its applications beyond traditional drug development into areas such as agrochemicals and material science. The compound's unique structural features make it a versatile platform for innovation across multiple disciplines. As our understanding of its properties grows, so too does its potential to contribute to scientific advancements.

In conclusion, 3-Pyridinecarboxaldehyde, 6-[3-(methylthio)-1-pyrrolidinyl] (CAS No. 1854925-65-7) represents a significant compound in modern chemical biology and pharmaceutical research. Its structural complexity, synthetic accessibility, and biological relevance position it as a valuable tool for developing novel therapeutics. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of disease mechanismsand improving patient care through innovative drug solutions.